Cas no 89296-45-7 (1H-Indol-5-ol, 2,3-dihydro-1,3,3-trimethyl-)

1H-Indol-5-ol, 2,3-dihydro-1,3,3-trimethyl- structure
89296-45-7 structure
Product Name:1H-Indol-5-ol, 2,3-dihydro-1,3,3-trimethyl-
CAS No:89296-45-7
MF:C11H15NO
MW:177.242902994156
CID:604995
PubChem ID:13291847
Update Time:2025-04-19

1H-Indol-5-ol, 2,3-dihydro-1,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-5-ol, 2,3-dihydro-1,3,3-trimethyl-
    • 1,3,3-trimethyl-2H-indol-5-ol
    • SCHEMBL17771703
    • DTXSID50535074
    • 1,3,3-Trimethyl-2,3-dihydro-1H-indol-5-ol
    • 89296-45-7
    • Inchi: 1S/C11H15NO/c1-11(2)7-12(3)10-5-4-8(13)6-9(10)11/h4-6,13H,7H2,1-3H3
    • InChI Key: NWFPBFABHVMPBB-UHFFFAOYSA-N
    • SMILES: OC1C=CC2=C(C=1)C(C)(C)CN2C

Computed Properties

  • Exact Mass: 177.115364102g/mol
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.5Ų
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